Cas no 1239363-47-3 (1h-pyrazol-5-ylboronic Acid)

• Product Name: 1h-pyrazol-5-ylboronic Acid
• CAS No: 1239363-47-3
• MF: C₃H₅BN₂O₂
• MW: 111.895000219345
• CID: 1216307
• PubChem ID: 11251979
• Update Time: 2025-04-20

1h-pyrazol-5-ylboronic Acid Chemical and Physical Properties

Names and Identifiers

• 1h-pyrazol-5-ylboronic Acid
• 1,2-dihydropyrazol-3-one
• 1,2-dihydropyrazol-3-on
• pyrazole-3-boronic acid
• 3-pyrazolin-5-one
• (1H-pyrazol-3-yl)boronic acid
• pyrazol-3-ylboronic acid
• 1H-pyrazole-3-ylboronic acid
• 1H-pyrazol-3(2H)-one
• 1H-pyrazole-3-boronic acid
• 1,2-Dihydro-3H-pyrazol-3-one
• 1,2-Dihydro-pyrazol-3-on
• 1,2-dihydro-pyrazol-3-one
• 1H-pyrazol-3-yl boronic acid
• Boronic acid, B-​1H-​pyrazol-​3-​yl-
• A899028
• 1H-pyrazole boronic acid
• AKOS005173603
• 724710-02-5
• EN300-200298
• A823811
• (1H-pyrazol-5-yl)boronic acid
• B-(1H-pyrazol-3-yl)boronic acid
• 1H-pyrazol-5-boronic acid
• J-504720
• F31413
• 1H-Pyrazol-3-ylboronic acid
• RB2080
• pyrazole-3-boronic
• Boronic acid, 1H-pyrazol-3-yl-
• BCP11804
• pyrazole boronic acid
• AB10622
• SCHEMBL130327
• BS-2062
• CHEMBL2071020
• (1H-Pyrazol-3-yl)boronicacid
• pyrazoleboronic acid
• AC-25835
• 1239363-47-3
• A6426
• ALBB-012240
• 3-PYRAZOLEBORONIC ACID
• 1H-pyrazol-3-ylboronicacid;Pyrazole-3-boronic Acid
• 1H-Pyrazole-5-boronic acid, AldrichCPR
• 3-pyrazole boronic acid
• BDBM50390935
• 1H-pyrazol-5-yl-5-boronic acid
• CS1248
• 1H-pyrazole-5 boronic acid
• 1-H-Pyrazole-3-boronic acid
• 1H-pyrazol-5-yl boronic acid
• boronic acid, 1H-pyrazol-5-yl-
• 1H-pyrazole-5-yl boronic acid
• 3-Pyrazoleboronicacid
• DTXSID30460052
• DB-008763
• MFCD07368247
• 1H-pyrazol-3-boronic acid
• CS-D1217
• STK689429
• (1H-Pyrazol-5-yl)boronicacid
• AM803810
• GS-6563
• AKOS000558042
• 376584-63-3
• pyrazole-5-boronic acid
• MFCD02020768
• SY009361
• 5-pyrazole boronic acid
• 3-Pyrazole-boronic acid
• NEUWPDLMDVINSN-UHFFFAOYSA-N
• PYRAZOLE-3-BORONIC ACPUBCHEM_EXT_DATASOURCE_REGID
• 1H-PYRAZOLE-5-BORONIC ACID

• Inchi： 1S/C3H5BN2O2/c7-4(8)3-1-2-5-6-3/h1-2,7-8H,(H,5,6)
• InChI Key： NEUWPDLMDVINSN-UHFFFAOYSA-N
• SMILES： OB(C1=CC=NN1)O

Computed Properties

• Exact Mass: 112.0444076 g/mol
• Monoisotopic Mass: 112.0444076 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 79.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 111.90
• Topological Polar Surface Area: 69.1Ų